1,3-bis(hydroxymethyl)-4,6-dimethyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione

• IUPAC Name: 4,6-bis(hydroxymethyl)-1,3-dimethyl-3a,6a-dihydroimidazo[4,5-d]imidazole-2,5-dione
• InChI: InChI=1S/C8H14N4O4/c1-9-5-6(10(2)7(9)15)12(4-14)8(16)11(5)3-13/h5-6,13-14H,3-4H2,1-2H3
• InChI Key: DHQDEXJPFKTTRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2C(N(C1=O)C)N(C(=O)N2CO)CO
• Molecular Formula: C8H14N4O4
• Molecular Weight: 230.22 g/mol

Description

Imidazole is a five-membered heterocyclic compound that contains three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. Imidazole compounds are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

Imidazole compounds can be synthesized using various methods. For instance, one method involves the use of methyl methacrylate (MMA) and 2-allyloxymethyl-1-methylimidazole (AOMMI) monomers at various ratios. Another method involves the cyclization of amido-nitriles.

Molecular Structure Analysis

Imidazole is a planar 5-membered ring that exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole compounds can undergo various chemical reactions. For example, they can be used in the synthesis of copolymers. They can also undergo a [3 + 2] cycloaddition reaction with benzimidates.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is a highly polar compound, as evidenced by its electric dipole moment of 3.61 D.

Mechanism of Action

While the specific mechanism of action for “1,3-bis(hydroxymethyl)-4,6-dimethyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione” is not available, imidazole compounds in general have been used in a variety of applications due to their weak basic structure, ability to make complex with metals, presence in biological structure, capacity to make hydrogen bonds, high chemical stability, and wide usage as ionic liquid cations.

Safety and Hazards

Imidazole compounds can pose certain safety and health hazards. For example, they may cause an allergic skin reaction and serious eye irritation.

Future Directions

Imidazole compounds have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. They have been used in a variety of applications, including as catalysts, adsorbents, polyelectrolytes, membranes, sensors, and energy storage materials. Future research may focus on developing novel methods for the regiocontrolled synthesis of substituted imidazoles.